Cas no 1830332-50-7 (6-chloro-9H-purine-2,8-d2)

• Product Name: 6-chloro-9H-purine-2,8-d2
• CAS No: 1830332-50-7
• MF: C₅H₃ClN₄
• MW: 156.569442033768
• CID: 6827911
• PubChem ID: 172403612
• Update Time: 2025-03-06

6-chloro-9H-purine-2,8-d2 Chemical and Physical Properties

Names and Identifiers

• 1830332-50-7
• 6-chloro-9H-purine-2,8-d2
• CS-26196

• Inchi： 1S/C5H3ClN4/c6-4-3-5(9-1-7-3)10-2-8-4/h1-2H,(H,7,8,9,10)/i1D,2D
• InChI Key： ZKBQDFAWXLTYKS-QDNHWIQGSA-N
• SMILES： ClC1=C2C(=NC([2H])=N2)N=C([2H])N1

Computed Properties

• Exact Mass: 156.0171773Da
• Monoisotopic Mass: 156.0171773Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.5Ų